3-(2-Methoxy-6-methyl-pyridin-3-yl)-3-oxo-propionitrile

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 3-(2-methoxy-6-methylpyridin-3-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C10H10N2O2/c1-7-3-4-8(9(13)5-6-11)10(12-7)14-2/h3-4H,5H2,1-2H3
• InChI Key: OYTOCPQDCCQMPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)CC#N)OC

Description

3-(2-Methoxy-6-methyl-pyridin-3-yl)-3-oxo-propionitrile is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-BuLi (1.2 M, 96.0 mL, 115.6 mmol) is added to a solution of acetonitrile (6.08 mL, 115.4 mmol) in THF (300 mL) at −78° C. and allowed to stir for 30 min at −78° C. 2-Methoxy-6-methyl-nicotinic acid methyl ester (20 g, 105.1 mmol) THE (200 mL) is added and stirred at −78° C. for another 30 min. The reaction mixture is quenched at −78° C. with water (500 mL) and washed with EtOAc (2×250 mL). The aqueous layer is separated and evaporated. This is co-distilled twice with toluene to obtain 3-(2-methoxy-6-methyl-pyridin-3-yl)-3-oxo-propionitrile. Yield=21.4 g (crude). ES/MS m/z 191.1 [M+H]+.